Cas no 75667-94-6 (2-(3-Aminoadamantan-1-yl)acetic acid hydrochloride)

• Product Name: 2-(3-Aminoadamantan-1-yl)acetic acid hydrochloride
• CAS No: 75667-94-6
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• MDL: MFCD00194278
• CID: 1036544
• PubChem ID: 5339591
• Update Time: 2025-11-01

2-(3-Aminoadamantan-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminoadamantan-1-yl)acetic acid hydrochloride
• (3-Amino-1-Adamantyl)Acetic Acid Hydrochloride
• 3-AMINO-1-ADAMANTANEACETIC ACID HYDROCHLORIDE
• 3-aminoadamantane-1-methylcarboxylic acid hydrochloride
• 3-Aminotricyclo[3.3.1.1(3,7)]decane-1-acetic acid hydrochloride
• (3-Amino-1-adamantyl)acetic acid HCl
• AX8172956
• VU0406272-2
• 2-(3-amino-1-adamantyl)acetic acid hydrochloride
• (3-Amino-adamantan-1-yl)-acetic acid hydrochloride
• 75667-94-6
• BIM-0021040.P001
• CS-0186395
• MFCD00194278
• DS-17604
• CCG-8664
• EN300-7355578
• F1928-0016
• 2-(3-amino-1-adamantyl)acetic acid;hydrochloride
• 2-(3-Aminoadamantan-1-yl)aceticacidhydrochloride
• AKOS015892802
• Z1510132857

• MDL： MFCD00194278
• Inchi： 1S/C12H19NO2.ClH/c13-12-4-8-1-9(5-12)3-11(2-8,7-12)6-10(14)15;/h8-9H,1-7,13H2,(H,14,15);1H
• InChI Key： DXXZWAMIRWFYBO-UHFFFAOYSA-N
• SMILES： Cl.OC(CC12CC3CC(CC(C3)(C1)N)C2)=O

Computed Properties

• Exact Mass: 245.1184
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Melting Point: 239-240 ºC
• PSA: 63.32

Additional information on 2-(3-Aminoadamantan-1-yl)acetic acid hydrochloride

2-(3-Aminoadamantan-1-yl)acetic acid hydrochloride (CAS No. 75667-94-6): An Overview

2-(3-Aminoadamantan-1-yl)acetic acid hydrochloride (CAS No. 75667-94-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Adamantaneamine, 1-methyl-N-(1-methyl-2-aminoethyl)-, hydrochloride (1:1), is a derivative of adamantane, a tricyclic cycloalkane with unique structural and chemical properties. The compound's structure and functional groups make it an attractive candidate for various biological and pharmaceutical studies.

The adamantane core of 2-(3-aminoadamantan-1-yl)acetic acid hydrochloride provides a rigid and stable framework, which is crucial for maintaining the compound's bioavailability and pharmacological activity. The presence of the aminoadamantan moiety and the acetic acid group imparts specific functionalities that can be exploited in drug design and development. The hydrochloride salt form enhances the compound's solubility and stability, making it suitable for various experimental conditions.

Recent research has highlighted the potential of 2-(3-aminoadamantan-1-yl)acetic acid hydrochloride in several therapeutic areas. One notable application is its use as a lead compound in the development of antiviral agents. Studies have shown that compounds with an aminoadamantan structure can exhibit potent antiviral activity against a range of viruses, including influenza A virus. The rigid structure of adamantane derivatives helps in inhibiting viral replication by targeting specific viral proteins.

In addition to its antiviral properties, 2-(3-aminoadamantan-1-yl)acetic acid hydrochloride has been investigated for its potential as a neuroprotective agent. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier (BBB) makes it a promising candidate for central nervous system (CNS) disorders.

The pharmacokinetic properties of 2-(3-aminoadamantan-1-yl)acetic acid hydrochloride have also been studied extensively. Its high oral bioavailability and favorable pharmacokinetic profile make it suitable for chronic administration in preclinical and clinical settings. The compound's low toxicity and good safety margin further enhance its potential as a therapeutic agent.

From a synthetic chemistry perspective, the preparation of 2-(3-aminoadamantan-1-yl)acetic acid hydrochloride involves several well-established steps. The synthesis typically starts with the reaction of adamantane derivatives with appropriate amine reagents, followed by acetylation and salt formation to yield the final product. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for research and development purposes.

In conclusion, 2-(3-aminoadamantan-1-yl)acetic acid hydrochloride (CAS No. 75667-94-6) is a multifunctional compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an important molecule for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly significant role in advancing medical treatments.